

The RR6 Model in Myelofibrosis: A Comparative Guide to Prognostic Performance

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: RR6

Cat. No.: B10800188

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Myelofibrosis (MF), a myeloproliferative neoplasm, presents a heterogeneous clinical course, making accurate prognostication essential for guiding treatment decisions and developing novel therapeutic strategies. The "Response to Ruxolitinib after 6 Months" (**RR6**) model is a clinical prognostic score designed to predict overall survival (OS) in MF patients following six months of treatment with the JAK1/JAK2 inhibitor, ruxolitinib. This guide provides a comprehensive comparison of the **RR6** model's performance in different myelofibrosis subtypes, supported by available experimental data, and contrasts it with other prognostic models.

The RR6 Prognostic Scoring System

The **RR6** model stratifies patients into low, intermediate, and high-risk categories based on three key clinical variables assessed at baseline and after three and six months of ruxolitinib therapy:

- Ruxolitinib Dose: A daily dose of less than 20 mg at baseline, 3 months, and 6 months is considered a risk factor.

- Spleen Response: A palpable spleen length reduction of 30% or less from baseline at 3 and 6 months indicates a poorer prognosis.
- Red Blood Cell (RBC) Transfusion Requirement: The need for RBC transfusions at 3 and/or 6 months, or consistently at all three time points (baseline, 3, and 6 months), is an adverse prognostic factor.

Performance of the RR6 Model in Myelofibrosis Subtypes

Myelofibrosis can be classified as Primary Myelofibrosis (PMF) or Secondary Myelofibrosis (SMF), which arises from pre-existing polycythemia vera (post-PV MF) or essential thrombocythemia (post-ET MF). The prognostic significance of the **RR6** model has been evaluated in cohorts comprising both PMF and SMF patients.

One validation study highlighted that a high-risk score in the **RR6** model was associated with a significantly increased risk of mortality in patients with post-polycythemia vera MF (PPV-MF) ($p=0.002$) and in those with overt MF at diagnosis ($p=0.046$)[1]. This suggests that the **RR6** model can effectively identify high-risk individuals within the PPV-MF subtype.

Another study comparing the **RR6** model with other prognostic scores, such as the Dynamic International Prognostic Scoring System (DIPSS) for PMF and the Myelofibrosis Secondary to PV and ET-Prognostic Model (MYSEC-PM) for SMF, suggested that the **RR6** score may be particularly useful for identifying high-risk PMF patients who might be candidates for alternative therapies[2][3][4].

However, a detailed quantitative comparison of the **RR6** model's performance across PMF, PPV-MF, and post-essential thrombocythemia MF (PET-MF) with respect to metrics like median Overall Survival (OS) and Event-Free Survival (EFS) for each risk category is not yet extensively documented in published literature.

Performance based on Driver Mutations

The primary driver mutations in myelofibrosis—JAK2, CALR, and MPL—and the absence of all three (triple-negative) are known to influence disease phenotype and prognosis. While studies have analyzed the patient characteristics within **RR6** validation cohorts, a direct comparison of

the model's predictive accuracy for each specific mutational subgroup is still an area for further research.

Quantitative Data Summary

The following tables summarize the available quantitative data on the performance of the **RR6** model from key validation studies.

RR6 Risk Category	Median Overall Survival (OS)	Event-Free Survival (EFS)	Study Cohort Characteristics
Low Risk	Not Reached[1][5]	51 months (for low-/intermediate-risk) [1]	Mixed cohort of primary and secondary myelofibrosis patients treated with ruxolitinib. [1][5]
Intermediate Risk	80 months[1]	51 months (for low-/intermediate-risk) [1]	In one study, female patients in this category had a significantly better median OS (99 vs. 63 months for males, p=0.027).[1]
High Risk	50 months[1]	27 months[1]	Associated with a significantly increased risk of mortality in post-polycythemia vera MF (p=0.002) and overt MF (p=0.046).[1]

Comparison with Other Prognostic Models

Several other prognostic models are used in myelofibrosis, each with its own set of variables and intended patient population.

Prognostic Model	Key Variables	Intended Patient Population	Comparison with RR6
DIPSS (Dynamic International Prognostic Scoring System)	Age, constitutional symptoms, hemoglobin level, leukocyte count, and peripheral blasts.[2][3]	Primary Myelofibrosis (at any time during the disease course).[2][3]	The RR6 model is specific to patients treated with ruxolitinib and provides a dynamic assessment of prognosis based on treatment response, whereas DIPSS is a more general prognostic tool for PMF. Some studies suggest RR6 may better identify high-risk PMF patients on ruxolitinib.[2][3][4]
MYSEC-PM (Myelofibrosis Secondary to PV and ET-Prognostic Model)	Age, constitutional symptoms, hemoglobin level, platelet count, peripheral blasts, and CALR mutation status.[2][3][4]	Secondary Myelofibrosis (post-PV and post-ET MF).[2][3][4]	MYSEC-PM is specifically designed for secondary MF, incorporating a molecular marker (CALR). The RR6 model's utility in SMF is established, particularly in identifying high-risk PPV-MF, but a direct head-to-head comparison of predictive power with MYSEC-PM across different risk strata is needed.[1][2][3][4]

Experimental Protocols

The validation of the **RR6** model has been primarily based on retrospective, single-center, and multicenter observational studies.

Study Design:

The typical study design involves a retrospective analysis of a cohort of patients with primary or secondary myelofibrosis who have been treated with ruxolitinib for at least six months.[1][6]

Patient Population:

Inclusion criteria generally require a confirmed diagnosis of primary or secondary myelofibrosis according to WHO criteria and treatment with ruxolitinib.[7][8] Exclusion criteria often include patients who have received prior treatment with a JAK inhibitor.[7]

Data Collection:

Clinical and laboratory data are collected at baseline (start of ruxolitinib), and at 3 and 6 months of treatment.[7][8] This includes ruxolitinib dosage, palpable spleen length, and red blood cell transfusion requirements.

Statistical Analysis:

The primary endpoint is typically Overall Survival (OS), calculated from the 6-month post-ruxolitinib initiation mark. Event-Free Survival (EFS) is also often assessed, with events including death, allogeneic stem cell transplantation, disease progression, loss of response, or toxicity requiring ruxolitinib discontinuation.[1] Survival curves are generated using the Kaplan-Meier method, and differences between risk groups are assessed using the log-rank test.[4] Multivariable Cox proportional hazards regression is used to confirm the independent prognostic value of the **RR6** model.[1]


Signaling Pathways and Experimental Workflows


JAK-STAT Signaling Pathway in Myelofibrosis

Myelofibrosis is characterized by the dysregulation of the Janus kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) signaling pathway. Mutations in JAK2, CALR, or MPL lead to constitutive activation of this pathway, resulting in uncontrolled cell proliferation

and the production of inflammatory cytokines that contribute to the clinical features of the disease, including splenomegaly, constitutional symptoms, and bone marrow fibrosis.

Ruxolitinib is a JAK1/JAK2 inhibitor that targets this dysregulated pathway.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. RR6 prognostic model provides information about survival for myelofibrosis treated with ruxolitinib: validation in a real-life cohort - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. researchgate.net [researchgate.net]
- 3. mdpi.com [mdpi.com]
- 4. Prediction of Survival and Prognosis Migration from Gold-Standard Scores in Myelofibrosis Patients Treated with Ruxolitinib Applying the RR6 Prognostic Model in a Monocentric Real-Life Setting - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. A prognostic model to predict survival after 6 months of ruxolitinib in patients with myelofibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. flore.unifi.it [flore.unifi.it]
- 7. benchchem.com [benchchem.com]
- 8. ashpublications.org [ashpublications.org]

- To cite this document: BenchChem. [The RR6 Model in Myelofibrosis: A Comparative Guide to Prognostic Performance]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10800188/docs#the-rr6-model-in-myelofibrosis-a-comparative-guide-to-prognostic-performance\]](https://www.benchchem.com/product/b10800188/docs#the-rr6-model-in-myelofibrosis-a-comparative-guide-to-prognostic-performance)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)